Cas no 896054-82-3 (ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• CAS No: 896054-82-3
• MF: C₂₂H₂₁N₃O₃S
• MW: 407.48544383049
• CID: 6287503
• PubChem ID: 7205991
• Update Time: 2025-05-23

ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• ethyl 2-[[2-[6-(4-methylphenyl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• 896054-82-3
• ethyl 2-(2-((6-(p-tolyl)pyridazin-3-yl)thio)acetamido)benzoate
• ethyl 2-(2-{[6-(4-methylphenyl)pyridazin-3-yl]sulfanyl}acetamido)benzoate
• F1899-0781
• AKOS024618364

• Inchi： 1S/C22H21N3O3S/c1-3-28-22(27)17-6-4-5-7-19(17)23-20(26)14-29-21-13-12-18(24-25-21)16-10-8-15(2)9-11-16/h4-13H,3,14H2,1-2H3,(H,23,26)
• InChI Key： YFSVUKMJIIRNPR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(C)=CC=2)N=N1)CC(NC1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 407.13036271g/mol
• Monoisotopic Mass: 407.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate

Ethyl 2-(2-{6-(4-Methylphenyl)Pyridazin-3-Ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate, identified by the CAS number 896054-82-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyridazine ring, a sulfanyl group, and an ester functional group. The presence of these functional groups makes it a versatile molecule with unique reactivity and properties.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The pyridazine moiety in this compound has been shown to exhibit potent cytotoxic activity against various cancer cell lines. Additionally, the sulfanyl group contributes to the molecule's ability to act as a potential antioxidant, further enhancing its therapeutic potential.

The ester group in ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate plays a crucial role in its solubility and bioavailability. This makes it an attractive candidate for formulation into pharmaceutical products. Recent research has also explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced biological activity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product, making it more accessible for large-scale production.

Ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate has also been studied for its potential applications in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This opens up possibilities for its application in catalysis and sensor technology.

Furthermore, the compound's stability under various environmental conditions has been evaluated, revealing its resistance to photodegradation and thermal decomposition. These properties make it suitable for use in outdoor applications and long-term storage scenarios.

In conclusion, ethyl 2-(2-{6-(4-methylphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate (CAS No. 896054-82-3) is a multifaceted compound with promising applications across multiple disciplines. Its unique structure and functional groups contribute to its versatility, while recent advancements in synthesis and application studies underscore its potential as a valuable tool in both academic research and industrial settings.